Cas no 40381-90-6 (2,6-Dichloro-3-cyanopyridine)

2,6-Dichloro-3-cyanopyridine is a versatile heterocyclic compound with significant utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring both chloro and cyano functional groups, enables selective reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex molecular frameworks. The electron-withdrawing properties of the cyano group enhance its suitability for applications in agrochemicals, dyes, and active pharmaceutical ingredients (APIs). The dichloro substitution pattern further allows for regioselective modifications, offering flexibility in synthetic pathways. This compound is characterized by high purity and stability, ensuring consistent performance in demanding chemical processes. Its broad applicability underscores its importance in fine chemical and medicinal chemistry research.
2,6-Dichloro-3-cyanopyridine structure
2,6-Dichloro-3-cyanopyridine structure
Product Name:2,6-Dichloro-3-cyanopyridine
CAS No:40381-90-6
MF:C6H2Cl2N2
MW:172.999478816986
MDL:MFCD03411341
CID:55213
PubChem ID:12605538
Update Time:2025-06-07

2,6-Dichloro-3-cyanopyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloropyridine-3-carbonitrile
    • 2,6-Dichloro-3-cyanopyridine
    • 2,6-Dichloronicotinonitrile
    • 2,6-Dichloro-nicotinonitrile
    • 2,6-Dichloropyridine-3-carbonitrile, 3-Cyano-2,6-dichloropyridine
    • 2,6-Dichloronicotino
    • 2, 6-dichloro-3-pyridinecarbonitrile
    • 2,6- twochloro -3-cyanopyridine
    • 2,6-Dichloro-pyridin-3-carbonitrile
    • 2,6-Dichloronicotinonitrile 97%
    • 2,6-dichloro-3-cyano-pyridine
    • SB37064
    • AKOS005256403
    • SCHEMBL565602
    • 3-Cyano-2,6-dichloropyridine
    • DTXSID20504176
    • MFCD03411341
    • D4650
    • AC-1824
    • EN300-171615
    • 2,6-dichloro-3-pyridinecarbonitrile
    • 2,6-bis(chloranyl)pyridine-3-carbonitrile
    • 40381-90-6
    • SY006513
    • AM62388
    • FT-0645391
    • LFCADBSUDWERJT-UHFFFAOYSA-N
    • PS-5593
    • 3-Pyridinecarbonitrile, 2,6-dichloro-
    • HY-W003041
    • A825078
    • J-507457
    • 2,6-Dichloropyridine-3-carbonitrile, 97%
    • 2,6-dichloro-pyridine-3-carbonitrile
    • CS-W003041
    • STL554885
    • BBL101091
    • DB-030949
    • MDL: MFCD03411341
    • Inchi: 1S/C6H2Cl2N2/c7-5-2-1-4(3-9)6(8)10-5/h1-2H
    • InChI Key: LFCADBSUDWERJT-UHFFFAOYSA-N
    • SMILES: ClC1C(C#N)=CC=C(N=1)Cl

Computed Properties

  • Exact Mass: 171.96000
  • Monoisotopic Mass: 171.9595035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • Density: 1.5
  • Melting Point: 121-125 °C
  • Boiling Point: 286℃ at 760 mmHg
  • Flash Point: 286.002 °C at 760 mmHg
  • Refractive Index: 1.587
  • PSA: 36.68000
  • LogP: 2.26008
  • Sensitiveness: Moisture Sensitive

2,6-Dichloro-3-cyanopyridine Security Information

2,6-Dichloro-3-cyanopyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dichloro-3-cyanopyridine Pricemore >>

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2,6-Dichloro-3-cyanopyridine Production Method

2,6-Dichloro-3-cyanopyridine Suppliers

Amadis Chemical Company Limited
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(CAS:40381-90-6)2,6-Dichloro-3-cyanopyridine
Order Number:A825078
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):186.0/655.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:40381-90-6)2,6-二氯-3-氰基吡啶
Order Number:LE1689054
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:40381-90-6)2,6-Dichloronicotinonitrile
Order Number:1689054
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Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:24
Price ($):discuss personally
Email:sales2@senfeida.com

2,6-Dichloro-3-cyanopyridine Related Literature

Additional information on 2,6-Dichloro-3-cyanopyridine

2,6-Dichloro-3-cyanopyridine: A Comprehensive Overview

2,6-Dichloro-3-cyanopyridine, identified by the CAS number 40381-90-6, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile functional groups, making it a valuable intermediate in the synthesis of advanced materials and pharmaceutical agents.

The molecular structure of 2,6-Dichloro-3-cyanopyridine consists of a pyridine ring substituted with two chlorine atoms at positions 2 and 6, and a cyano group at position 3. This arrangement imparts the compound with distinct electronic and steric properties, which are advantageous in catalytic processes and as building blocks for more complex molecules. Recent studies have highlighted its potential as a precursor in the development of novel antibiotics and antiviral agents, underscoring its importance in medicinal chemistry.

One of the most notable applications of CAS No. 40381-90-6 is in the field of agrochemicals. Researchers have demonstrated that derivatives of this compound exhibit potent pesticidal activity, particularly against a wide range of agricultural pests. The ability to modify the substituents on the pyridine ring allows for fine-tuning of the compound's bioactivity, making it a promising candidate for sustainable pest management solutions.

In addition to its pesticidal applications, 2,6-Dichloro-3-cyanopyridine has found utility in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its cyano group serves as a versatile site for coordination with metal ions, enabling the construction of highly porous and catalytically active materials. Recent advancements in MOF technology have leveraged this compound to create materials with exceptional gas storage capacities and selective adsorption properties.

The synthesis of CAS No. 40381-90-6 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include chlorination reactions and nucleophilic substitution processes, which are optimized based on the desired substituent positions on the pyridine ring. The development of efficient synthetic routes has been a focal point for researchers aiming to scale up production for industrial applications.

From an environmental perspective, 2,6-Dichloro-3-cyanopyridine has been studied for its biodegradability and potential impact on ecosystems. Initial findings suggest that under specific environmental conditions, the compound undergoes microbial degradation into less harmful byproducts. However, further research is required to fully understand its long-term ecological effects and ensure its safe use in agricultural and industrial settings.

In conclusion, CAS No. 40381-90-6, or 2,6-Dichloro-3-cyanopyridine, stands as a testament to the versatility of heterocyclic compounds in modern chemistry. Its diverse applications across agrochemicals, pharmaceuticals, materials science, and environmental studies highlight its significance as a key intermediate in chemical synthesis. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing technological innovations across various industries.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:40381-90-6)2,6-Dichloro-3-cyanopyridine
A825078
Purity:99%/99%
Quantity:25g/100g
Price ($):186.0/655.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:40381-90-6)2,6-二氯-3-氰基吡啶
LE1689054
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email